Cas no 146537-05-5 (Anticancer agent 3)

• Product Name: Anticancer agent 3
• CAS No: 146537-05-5
• MF: C₂₀H₂₅N₃OS
• MW: 355.497003316879
• CID: 2859319
• Update Time: 2023-08-10

Anticancer agent 3 Chemical and Physical Properties

Names and Identifiers

• Anticancer agent 3
• BDBM50471780
• 4-(aminomethyl)-1-[[2-(diethylamino)ethyl]amino]-thioxanthen-9-one
• 1-[[2-(Diethylamino)ethyl]amino]-4-(aminomethyl)-9H-thioxanthen-9-one
• 4-(aminomethyl) -1-[[2-(diethylamino) ethyl]amino]-thioxanthen-9-one
• 4-(aminomethyl) -1-[[2-(diethylamino)ethyl]amino]-thioxanthen-9-one
• 4-(aminomethyl)-1-[[2-(diethylamino) ethyl]amino]-thioxanthen-9-one
• 4-(aminomethyl)-l-[[2-(diethylamino) ethyl]amino]-thioxanthen-9-o

• Inchi： 1S/C20H25N3OS/c1-3-23(4-2)12-11-22-16-10-9-14(13-21)20-18(16)19(24)15-7-5-6-8-17(15)25-20/h5-10,22H,3-4,11-13,21H2,1-2H3
• InChI Key： RPGMVOVTCDJHJS-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C(C2=C1C(CN)=CC=C2NCCN(CC)CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 443
• XLogP3: 2.4
• Topological Polar Surface Area: 83.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiochromenes